Cas no 2227725-18-8 ((3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid
• CAS No: 2227725-18-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6406363
• PubChem ID: 165696893
• Update Time: 2025-06-09

(3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid
• 2227725-18-8
• EN300-1753550

• Inchi： 1S/C12H14O4/c13-11(6-12(14)15)9-1-2-10-7-16-4-3-8(10)5-9/h1-2,5,11,13H,3-4,6-7H2,(H,14,15)/t11-/m0/s1
• InChI Key： ZWPPMAHGFXGXQN-NSHDSACASA-N
• SMILES： O1CCC2C=C(C=CC=2C1)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic Acid (CAS No. 2227725-18-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid, identified by its CAS number 2227725-18-8, has garnered significant attention in recent years due to its unique structural and pharmacological properties. This compound belongs to a class of molecules known for their involvement in diverse biological pathways, making it a subject of intense study in the field of medicinal chemistry.

The structural framework of (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid is characterized by a fused heterocyclic system, specifically a 3,4-dihydro-1H-2-benzopyran moiety, which is appended to a chiral propanoic acid derivative. The presence of the (S) configuration at the third carbon atom introduces stereoselectivity, a crucial factor in drug design as it can significantly influence bioactivity and pharmacokinetic profiles. This chiral center is particularly intriguing from a synthetic chemistry perspective, as its manipulation can lead to the development of enantiomerically pure compounds with enhanced therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. Studies have indicated that the benzopyran ring system can engage in π-stacking interactions with nucleic acids and proteins, potentially modulating enzyme activity or receptor binding. Furthermore, the hydroxypropanoic acid moiety suggests functionalities that could participate in hydrogen bonding networks, which are critical for drug-receptor affinity and stability.

In the realm of drug discovery, the synthesis of derivatives of (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid has been explored as a strategy to optimize pharmacological properties. For instance, modifications to the aromatic ring or the side chain can alter metabolic stability or improve solubility. These modifications are often guided by structure-activity relationship (SAR) studies, which correlate chemical modifications with changes in biological activity. Such approaches have been instrumental in developing novel therapeutic agents with improved pharmacokinetic profiles.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable scaffold for designing probes and inhibitors for biochemical assays. Researchers have leveraged this compound to develop tools that can dissect complex signaling pathways by selectively targeting specific enzymes or receptors. This has opened up new avenues for understanding disease mechanisms at a molecular level.

Moreover, the stereochemical integrity of (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid has been exploited in the development of chiral catalysts and auxiliaries for asymmetric synthesis. These tools are essential for constructing enantiomerically pure compounds on an industrial scale, which is often a prerequisite for regulatory approval and commercialization. The ability to produce such compounds efficiently and cost-effectively is a testament to the growing sophistication of synthetic methodologies in medicinal chemistry.

From a regulatory perspective, the characterization of (3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid must adhere to stringent guidelines to ensure safety and efficacy. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its identity and purity. These methods provide detailed insights into its molecular structure and conformational preferences, which are critical for understanding its behavior in biological systems.

The compound's potential role in therapeutic interventions is further underscored by its compatibility with modern drug delivery systems. Advances in nanotechnology have enabled the encapsulation of such molecules within liposomes or polymeric nanoparticles, enhancing their bioavailability and targeted delivery. This approach has been particularly promising in oncology, where localized delivery of chemotherapeutic agents can minimize systemic side effects while maximizing therapeutic benefit.

In conclusion,(3S)-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique chemical features offer multiple avenues for exploration in drug discovery and biotechnology. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.